Cas no 1455953-78-2 (2-(2-Bromo-4-fluorophenoxy)-4-(trifluoromethyl)pyrimidine)

• Product Name: 2-(2-Bromo-4-fluorophenoxy)-4-(trifluoromethyl)pyrimidine
• CAS No: 1455953-78-2
• MF: C₁₁H₅BrF₄N₂O
• MW: 337.067815542221
• CID: 5209558
• Update Time: 2025-06-28

2-(2-Bromo-4-fluorophenoxy)-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-4-fluorophenoxy)-4-(trifluoromethyl)pyrimidine

• Inchi： 1S/C11H5BrF4N2O/c12-7-5-6(13)1-2-8(7)19-10-17-4-3-9(18-10)11(14,15)16/h1-5H
• InChI Key： APWOYASXOGSQBC-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=C(F)C=C2Br)=NC=CC(C(F)(F)F)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(2-Bromo-4-fluorophenoxy)-4-(trifluoromethyl)pyrimidine

Introduction to 2-(2-Bromo-4-fluorophenoxy)-4-(trifluoromethyl)pyrimidine

The compound 2-(2-Bromo-4-fluorophenoxy)-4-(trifluoromethyl)pyrimidine, with CAS No. 1455953-78-2, is a highly specialized organic molecule that has garnered significant attention in the fields of chemical synthesis and material science. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a phenoxy group and a trifluoromethyl substituent. The pyrimidine core is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3, while the phenoxy group introduces additional electronic and steric effects through its bromine and fluorine substituents.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and pharmaceuticals. The trifluoromethyl group attached to the pyrimidine ring contributes significantly to the molecule's stability and reactivity, making it a valuable building block in organic synthesis. Researchers have explored its role in creating novel materials with enhanced thermal stability and electronic properties, which are critical for applications in high-performance electronics and energy storage systems.

The synthesis of 2-(2-Bromo-4-fluorophenoxy)-4-(trifluoromethyl)pyrimidine involves a multi-step process that typically begins with the preparation of the phenoxy intermediate. This is achieved through nucleophilic aromatic substitution or other coupling reactions, depending on the specific conditions employed. The introduction of the trifluoromethyl group is often carried out via electrophilic substitution, leveraging the directing effects of the phenoxy group to ensure regioselectivity.

One of the most promising areas of research involving this compound is its application in agrochemicals. The combination of bromine and fluorine substituents on the phenoxy group imparts unique pesticidal properties, making it effective against a wide range of agricultural pests. Recent studies have demonstrated its ability to inhibit key enzymes involved in pest metabolism, leading to improved crop yields without adverse environmental impacts.

In addition to its pesticidal applications, this compound has shown potential in medicinal chemistry. The pyrimidine ring system is known for its ability to interact with biological targets such as kinases and proteases, which are critical in disease pathways. Researchers have explored its role as a lead compound for developing novel therapeutic agents targeting cancer and inflammatory diseases.

The environmental impact of 2-(2-Bromo-4-fluorophenoxy)-4-(trifluoromethyl)pyrimidine has also been a focus of recent investigations. Studies have shown that its persistence in soil and water systems is relatively low due to rapid microbial degradation, reducing concerns about long-term ecological effects. However, further research is needed to fully understand its behavior under various environmental conditions.

In conclusion, 2-(2-Bromo-4-fluorophenoxy)-4-(trifluoromethyl)pyrimidine represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in the development of next-generation materials and therapeutic agents.